Cas no 42232-26-8 (Hexadecanoic acid, nonyl ester)

• Product Name: Hexadecanoic acid, nonyl ester
• CAS No: 42232-26-8
• Molecular Formula: C₂₅H₅₀O₂
• Molecular Weight: 382.663308620453
• CID: 927919
• PubChem ID: 10249353

Hexadecanoic acid, nonyl ester Properties

Names and Identifiers

• Hexadecanoic acid, nonyl ester
• nonyl hexadecanoate
• Hexadecanoicacid,nonylester
• 42232-26-8
• nonyl palmitate
• SDPZWRKQPQDSQW-UHFFFAOYSA-N
• Q27157440
• DTXSID30437345
• SCHEMBL333285
• HEXADECANOIC ACID NONYL ESTER
• CHEBI:84062

• InChIKey： SDPZWRKQPQDSQW-UHFFFAOYSA-N
• Inchi： 1S/C25H50O2/c1-3-5-7-9-11-12-13-14-15-16-17-19-21-23-25(26)27-24-22-20-18-10-8-6-4-2/h3-24H2,1-2H3
• SMILES： CCCCCCCCCCCCCCCC(=O)OCCCCCCCCC

Computed Properties

• Exact Mass: 382.381080833g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 23
• Monoisotopic Mass: 382.381080833g/mol
• Heavy Atom Count: 27
• Complexity: 288
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters